Cas no 1179176-69-2 (2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone)

• Product Name: 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone
• CAS No: 1179176-69-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5230953
• Update Time: 2025-05-19

2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone
• SB42061
• 2-Cyclopropylamino-1-(2-methyl-piperidin-1-yl)-ethanone
• 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone

• Inchi： 1S/C11H20N2O/c1-9-4-2-3-7-13(9)11(14)8-12-10-5-6-10/h9-10,12H,2-8H2,1H3
• InChI Key： NJEWLSVUGMRDGB-UHFFFAOYSA-N
• SMILES： O=C(CNC1CC1)N1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.2
• Topological Polar Surface Area: 32.299

Additional information on 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone

2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone: A Comprehensive Overview

2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone (CAS No. 1179176-69-2) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone is characterized by a cyclopropyl group attached to an amino moiety, which is further connected to a 2-methylpiperidine ring through a ketone functional group. This arrangement creates a highly versatile molecule with the ability to engage in multiple non-covalent interactions, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of cyclopropylamine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclopropyl group is known for its unique strain energy, which can enhance the binding affinity of the molecule to target proteins. Similarly, the 2-methylpiperidine ring contributes to the molecule's stability and lipophilicity, further enhancing its pharmacokinetic properties.

One of the most notable advancements in the study of 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone involves its role in targeted drug delivery systems. Researchers have explored its potential as a scaffold for constructing bioactive molecules that can selectively bind to specific receptors or enzymes. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a template for designing inhibitors of protein kinases, which are critical targets in cancer therapy.

In addition to its pharmacological applications, 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymeric materials with tailored mechanical and thermal properties. This has led to investigations into its use in creating biodegradable polymers for biomedical applications such as drug delivery vehicles and tissue engineering scaffolds.

The synthesis of 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone involves a multi-step process that typically begins with the preparation of the cyclopropylamine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, the development of sustainable synthetic routes for cyclopropylamine derivatives is a growing area of research interest. Scientists are exploring the use of renewable feedstocks and green chemistry principles to produce these compounds on an industrial scale without compromising their quality or performance.

In conclusion, CAS No. 1179176-69-2, or 2-(Cyclopropylamino)-1-(2-methylpiperidin-1-yl)ethanone, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern science and technology.